Cas no 68478-36-4 (Aceticacid, decyl ester, branched)
68478-36-4 structure
Product Name:Aceticacid, decyl ester, branched
CAS No:68478-36-4
MF:C12H24O2
MW:200.317764282227
CID:527762
PubChem ID:109395
Update Time:2025-04-19
Aceticacid, decyl ester, branched Chemical and Physical Properties
Names and Identifiers
-
- Aceticacid, decyl ester, branched
- 4-methyl-3-propylhexyl acetate
- (4-methyl-3-propylhexyl) acetate
- DTXSID60867636
- 68478-36-4
- EINECS 270-817-7
- NS00011936
-
- Inchi: 1S/C12H24O2/c1-5-7-12(10(3)6-2)8-9-14-11(4)13/h10,12H,5-9H2,1-4H3
- InChI Key: YBWGMVNKXYDKBJ-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CCC(CCC)C(C)CC
Computed Properties
- Exact Mass: 200.178
- Monoisotopic Mass: 200.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 4.2
Experimental Properties
- Density: 0.867
- Boiling Point: 222°Cat760mmHg
- Flash Point: 91.8°C
- Refractive Index: 1.427
Aceticacid, decyl ester, branched Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
68478-36-4 (Aceticacid, decyl ester, branched) Related Products
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- 103-09-3(2-Ethylhexyl acetate)
- 112-06-1(Heptyl acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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